Cas no 2171942-93-9 (2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)acetic acid)

• Product Name: 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)acetic acid
• CAS No: 2171942-93-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6355001
• PubChem ID: 165568680
• Update Time: 2025-10-23

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)acetic acid
• 2171942-93-9
• EN300-1522498
• 2-(1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetyl}pyrrolidin-2-yl)acetic acid

• Inchi： 1S/C26H28N2O5/c29-23(28-13-5-6-17(28)14-24(30)31)15-26(11-12-26)27-25(32)33-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22H,5-6,11-16H2,(H,27,32)(H,30,31)
• InChI Key： HLITYHDJEQOCBU-UHFFFAOYSA-N
• SMILES： O=C(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)acetic acid

Recent Advances in the Study of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)acetic acid (CAS: 2171942-93-9)

The compound 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)acetic acid (CAS: 2171942-93-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel peptide-based drugs and enzyme inhibitors. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropane ring in its structure makes it a valuable intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, bioavailability, and therapeutic efficacy. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its physicochemical properties and confirm its purity. Additionally, computational modeling and molecular docking studies have been conducted to predict its interactions with biological targets, providing insights into its mechanism of action.

One of the key findings from recent research is the compound's role as a building block for the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved metabolic stability and reduced immunogenicity. This has opened new avenues for the development of drugs targeting protein-protein interactions (PPIs), a challenging yet highly rewarding area in drug discovery. Furthermore, its application in the synthesis of cyclic peptides has been explored, with promising results in enhancing binding affinity and selectivity towards specific receptors.

In addition to its use in peptide synthesis, 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)acetic acid has been investigated for its potential as an enzyme inhibitor. Preliminary studies suggest that it can modulate the activity of certain proteases and kinases, making it a candidate for the treatment of diseases such as cancer and inflammatory disorders. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to facilitate its transition from the laboratory to the clinic. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of innovative therapies based on this promising molecule.

In conclusion, the recent research on 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)acetic acid (CAS: 2171942-93-9) highlights its potential as a versatile tool in chemical biology and drug discovery. Its unique structural features and diverse applications make it a valuable asset for researchers aiming to develop next-generation therapeutics. Continued exploration of its properties and applications is expected to yield significant breakthroughs in the coming years.